
Application Notes and Protocols for
Intraperitoneal Injection of SNAP 94847

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: SNAP 94847

CAS No.: 487051-12-7

Cat. No.: B1681886

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

SNAP 94847 is a potent and selective antagonist of the melanin-concentrating hormone

receptor 1 (MCHR1), a G-protein-coupled receptor involved in the regulation of energy

balance, mood, and motivation.[1][2][3] Due to its potential therapeutic applications in anxiety,

depression, and feeding disorders, SNAP 94847 is a valuable tool in preclinical research.[1][4]

[5] This document provides detailed protocols for the intraperitoneal (IP) injection of SNAP
94847 in rodent models, along with key quantitative data and a summary of its mechanism of

action.

Quantitative Data Summary
The following tables summarize the key in vitro and in vivo parameters of SNAP 94847.

Table 1: In Vitro Receptor Binding and Selectivity
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Parameter Value Species Notes

Ki 2.2 nM Human MCHR1
Potent antagonist

activity.[2]

Kd 530 pM Human MCHR1
High affinity for the

receptor.[2]

Selectivity >80-fold
over α1A adrenergic

receptor

Demonstrates high

selectivity.[2]

Selectivity >500-fold
over D2 dopamine

receptor

Demonstrates high

selectivity.[2]

Table 2: In Vivo Dosage and Administration
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Animal Model
Route of
Administration

Dosage Range Vehicle Study Focus

Sprague-Dawley

Rats

Intraperitoneal

(IP)
3 - 30 mg/kg

20% 2-

hydroxypropyl-β-

cyclodextrin in

sterile water

Food-reinforced

operant

responding.[6][7]

[8]

Sprague-Dawley

Rats

Intraperitoneal

(IP)
20 mg/kg/day Not specified

Locomotor

responses to

dopamine

agonists.[4]

BALB/c Mice Oral (p.o.) 20 mg/kg/day Not specified

Anxiety and

depression

models.[5][9]

BALB/c and CD-

1 Mice
Oral (p.o.) 20 mg/kg/day Not specified

Locomotor

responses to

dopamine

agonists.[4]

Rats
Intraperitoneal

(IP)
20 mg/kg

10% DMSO and

30 mg/ml (2-

Hydroxypropyl)-

β-cyclodextrin in

distilled water

In vivo

chemogenetic

manipulations.

[10]

Experimental Protocols
Protocol 1: Preparation of SNAP 94847 for
Intraperitoneal Injection
This protocol describes the preparation of SNAP 94847 for IP injection in rodents using a

common vehicle.

Materials:

SNAP 94847 hydrochloride (powder)
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2-hydroxypropyl-β-cyclodextrin (encapsin)

Sterile, distilled water or sterile saline

Vortex mixer

Sterile microcentrifuge tubes or vials

Analytical balance

Spatula

Procedure:

Calculate the required amount of SNAP 94847 and vehicle. Based on the desired dosage

(e.g., 10 mg/kg) and the weight of the animals, calculate the total amount of SNAP 94847
and the volume of the vehicle needed. The injection volume for mice is typically 10 ml/kg.[11]

Prepare the vehicle solution. Weigh the appropriate amount of 2-hydroxypropyl-β-

cyclodextrin and dissolve it in sterile water to make a 20% (w/v) solution. For example, to

make 10 ml of 20% encapsin solution, dissolve 2 g of encapsin in a final volume of 10 ml of

sterile water.

Dissolve SNAP 94847 in the vehicle. Weigh the calculated amount of SNAP 94847
hydrochloride and add it to the 20% encapsin solution.

Ensure complete dissolution. Vortex the solution thoroughly until the SNAP 94847 is

completely dissolved. Gentle warming may be used if necessary, but the stability of the

compound under heat should be considered.

Sterile filter the final solution (optional but recommended). For maximum sterility, filter the

final solution through a 0.22 µm syringe filter into a sterile vial.

Store the solution appropriately. Prepared solutions should be made fresh daily.[6] If short-

term storage is necessary, consult the manufacturer's recommendations.

Protocol 2: Intraperitoneal Injection Procedure in Mice
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This protocol outlines the standard procedure for administering SNAP 94847 via IP injection to

mice.

Materials:

Prepared SNAP 94847 solution

Sterile syringes (1 ml)

Sterile needles (25-30 gauge)[12]

70% ethanol or other skin disinfectant

Gauze or cotton swabs

Appropriate animal restraint device or manual restraint proficiency

Procedure:

Animal Restraint: Gently restrain the mouse using a preferred method. The "three-fingers"

restraint method is commonly used.[12] Ensure the mouse is held securely to prevent

movement and injury during the injection.

Locate the Injection Site: Turn the restrained mouse so its abdomen is facing upwards. The

injection site is in the lower right quadrant of the abdomen.[12][13] This location avoids the

cecum and urinary bladder.

Disinfect the Injection Site: Wipe the injection site with a cotton swab or gauze soaked in

70% ethanol.[12][13]

Perform the Injection:

Insert the needle, bevel up, at a 30-45 degree angle into the skin and abdominal wall.[12]

[13]

Gently aspirate by pulling back the plunger to ensure the needle has not entered a blood

vessel or organ. If blood or any fluid is drawn, withdraw the needle and reinject at a

different site with a new sterile needle.[13]
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Slowly inject the calculated volume of the SNAP 94847 solution.

Withdraw the Needle and Monitor the Animal:

Withdraw the needle smoothly.

Return the mouse to its home cage.

Observe the animal for any signs of distress, bleeding, or adverse reactions immediately

following the injection and at regular intervals afterward.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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